Cas no 121436-48-4 (N6,N6-Diethyl-1,3-benzothiazole-2,6-diamine)
N6,N6-Diethyl-1,3-benzothiazole-2,6-diamine is a benzothiazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a diethylamino substitution at the 6-position of the benzothiazole core, which may enhance its reactivity and binding affinity in target interactions. This compound is of interest due to its potential as an intermediate in the synthesis of biologically active molecules, including kinase inhibitors or antimicrobial agents. The benzothiazole scaffold is known for its versatility in medicinal chemistry, offering opportunities for further functionalization. High purity and well-defined synthetic pathways ensure reproducibility for research applications. Its stability under standard conditions makes it suitable for laboratory use.
121436-48-4 structure
Product Name:N6,N6-Diethyl-1,3-benzothiazole-2,6-diamine
CAS No:121436-48-4
MF:C11H15N3S
MW:221.321900606155
MDL:MFCD31566996
CID:133323
PubChem ID:39104823
Update Time:2025-10-12
N6,N6-Diethyl-1,3-benzothiazole-2,6-diamine Chemical and Physical Properties
Names and Identifiers
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- 2,6-Benzothiazolediamine,N6,N6-diethyl-
- 2,6-Benzothiazolediamine,N6,N6-diethyl-(9CI)
- N6,N6-diethyl-1,3-benzothiazole-2,6-diamine
- N,N-Diethyl-2-imino-2,3-dihydro-1,3-benzothiazol-6-amine
- Z2130641822
- N6,N6-Diethyl-1,3-benzothiazole-2,6-diamine
-
- MDL: MFCD31566996
- Inchi: 1S/C11H15N3S/c1-3-14(4-2)8-5-6-9-10(7-8)15-11(12)13-9/h5-7H,3-4H2,1-2H3,(H2,12,13)
- InChI Key: HVEZEMFGHFXXHV-UHFFFAOYSA-N
- SMILES: S1C(N)=NC2=CC=C(C=C12)N(CC)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 208
- Topological Polar Surface Area: 70.4
N6,N6-Diethyl-1,3-benzothiazole-2,6-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-214163-1.0g |
N6,N6-diethyl-1,3-benzothiazole-2,6-diamine |
121436-48-4 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-214163-0.05g |
N6,N6-diethyl-1,3-benzothiazole-2,6-diamine |
121436-48-4 | 95% | 0.05g |
$229.0 | 2023-11-13 | |
| Enamine | EN300-214163-0.1g |
N6,N6-diethyl-1,3-benzothiazole-2,6-diamine |
121436-48-4 | 95% | 0.1g |
$342.0 | 2023-11-13 | |
| Enamine | EN300-214163-0.25g |
N6,N6-diethyl-1,3-benzothiazole-2,6-diamine |
121436-48-4 | 95% | 0.25g |
$487.0 | 2023-11-13 | |
| Enamine | EN300-214163-0.5g |
N6,N6-diethyl-1,3-benzothiazole-2,6-diamine |
121436-48-4 | 95% | 0.5g |
$768.0 | 2023-11-13 | |
| Enamine | EN300-214163-1g |
N6,N6-diethyl-1,3-benzothiazole-2,6-diamine |
121436-48-4 | 95% | 1g |
$986.0 | 2023-11-13 | |
| Enamine | EN300-214163-2.5g |
N6,N6-diethyl-1,3-benzothiazole-2,6-diamine |
121436-48-4 | 95% | 2.5g |
$1931.0 | 2023-11-13 | |
| Enamine | EN300-214163-5g |
N6,N6-diethyl-1,3-benzothiazole-2,6-diamine |
121436-48-4 | 95% | 5g |
$2858.0 | 2023-11-13 | |
| Enamine | EN300-214163-10g |
N6,N6-diethyl-1,3-benzothiazole-2,6-diamine |
121436-48-4 | 95% | 10g |
$4236.0 | 2023-11-13 | |
| Aaron | AR00A4FE-50mg |
2,6-Benzothiazolediamine,N6,N6-diethyl-(9CI) |
121436-48-4 | 95% | 50mg |
$340.00 | 2023-12-16 |
N6,N6-Diethyl-1,3-benzothiazole-2,6-diamine Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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